Cas no 91975-04-1 (N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine)

• Product Name: N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine
• CAS No: 91975-04-1
• MF: C₁₂H₁₀N₄O₅
• MW: 290.231602191925
• CID: 6483473
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine
• 2-Pyridinamine, N-(2-methoxyphenyl)-3,5-dinitro-

• Inchi： 1S/C12H10N4O5/c1-21-11-5-3-2-4-9(11)14-12-10(16(19)20)6-8(7-13-12)15(17)18/h2-7H,1H3,(H,13,14)
• InChI Key： WOTSKDVAWCTHMA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2OC)=NC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Melting Point: 200 °C
• Boiling Point: 414.7±45.0 °C(Predicted)
• pka: -1.60±0.10(Predicted)

Additional information on N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine

Introduction to N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine (CAS No. 91975-04-1)

N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine, identified by its Chemical Abstracts Service number CAS No. 91975-04-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitropyridine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of both methoxy and amino functional groups alongside nitro substituents, make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro groups at the 3rd and 5th positions of the pyridine ring, followed by the attachment of the 2-methoxyphenyl moiety at the 2nd position via an amine linkage, is critical to achieving the desired molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective nitration methods, are often employed to optimize the synthesis pathway.

In recent years, there has been a growing interest in nitropyridine derivatives due to their potential as intermediates in the development of novel pharmaceuticals. The nitro group, in particular, is a versatile functional handle that can be further modified through reduction to an amine or diazotization followed by coupling reactions. This flexibility makes N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine a valuable building block for drug discovery efforts.

One of the most compelling aspects of this compound is its biological activity. Preliminary studies have suggested that N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine exhibits promising properties as an antimicrobial agent. The nitro groups and methoxy substituent are thought to contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as a lead compound for the development of new antibiotics.

The pharmacological profile of N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine has been further investigated through in vitro assays. These studies have revealed that the compound demonstrates moderate activity against a range of Gram-positive and Gram-negative bacteria. The presence of multiple nitro groups appears to enhance its interaction with bacterial targets, leading to increased efficacy. Moreover, the methoxy group may play a role in modulating solubility and bioavailability, which are crucial factors for drug development.

Emerging research also suggests that N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine may have applications beyond antimicrobial therapy. Its ability to cross-react with biological molecules has led to investigations into its potential use as a probe molecule for studying enzyme mechanisms. For instance, it has been employed in kinetic studies to understand how certain enzymes catalyze reactions involving nitroaromatic compounds. Such insights could pave the way for the development of more effective enzyme inhibitors.

The chemical stability of N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine is another area of interest. Due to its reactive functional groups, the compound must be handled under controlled conditions to prevent degradation. Studies have shown that it remains stable under inert atmospheres and at moderate temperatures but may decompose when exposed to strong acids or bases. Understanding these stability profiles is essential for optimizing storage conditions and ensuring consistent quality in pharmaceutical applications.

In conclusion, N-(2-methoxyphenyl)-3,5-dinitropyridin-2-amine (CAS No. 91975-04-1)2-methoxyphenyl)-3,5-dinitropyridin-2-amine